Cas no 1384864-80-5 (EYA2 inhibitor 9987)

• Product Name: EYA2 inhibitor 9987
• CAS No: 1384864-80-5
• MF: C₁₆H₁₁FN₄O₂S
• MW: 342.3475
• CID: 5013634
• PubChem ID: 57521163
• Update Time: 2026-02-27

EYA2 inhibitor 9987 Chemical and Physical Properties

Names and Identifiers

• NCGC00249987
• EYA2 inhibitor 9987
• NSC791138
• (E)-3-Fluoro-N'-((5-(pyrimidin-2-ylthio)furan-2-yl)methylene)benzohydrazide
• 3-fluoro-N-[(E)-(5-pyrimidin-2-ylsulfanylfuran-2-yl)methylideneamino]benzamide
• NSC-791138
• 1384864-80-5
• HY-133512
• CS-0119630
• AKOS040733834
• MS-25236
• SCHEMBL11323441
• DA-76038

• Inchi： 1S/C16H11FN4O2S/c17-12-4-1-3-11(9-12)15(22)21-20-10-13-5-6-14(23-13)24-16-18-7-2-8-19-16/h1-10H,(H,21,22)/b20-10+
• InChI Key： DRXIKWHRYGIZNG-KEBDBYFISA-N
• SMILES： S(C1=NC([H])=C([H])C([H])=N1)C1=C([H])C([H])=C(/C(/[H])=N/N([H])C(C2C([H])=C([H])C([H])=C(C=2[H])F)=O)O1

Computed Properties

• Exact Mass: 342.05867494g/mol
• Monoisotopic Mass: 342.05867494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on EYA2 inhibitor 9987

Recent Advances in EYA2 Inhibitor 9987 (1384864-80-5): A Promising Therapeutic Candidate

The compound 1384864-80-5, commercially known as EYA2 inhibitor 9987, has recently emerged as a focal point in chemical biology and pharmaceutical research. This small molecule inhibitor targets the Eyes Absent (EYA) family of phosphatases, specifically EYA2, which plays a critical role in DNA damage repair and cancer progression. Recent studies have highlighted its potential as a novel therapeutic agent, particularly in oncology, where EYA2 overexpression is associated with tumor aggressiveness and poor prognosis.

EYA2 inhibitor 9987 functions by selectively binding to the phosphatase domain of EYA2, thereby inhibiting its enzymatic activity. This mechanism disrupts the DNA damage repair pathways in cancer cells, leading to increased genomic instability and apoptosis. Preclinical studies have demonstrated its efficacy in various cancer models, including breast, ovarian, and prostate cancers. Notably, its specificity for EYA2 minimizes off-target effects, reducing potential toxicity compared to broader-spectrum inhibitors.

Recent research published in *Journal of Medicinal Chemistry* (2023) has further elucidated the structural basis of 1384864-80-5's interaction with EYA2. X-ray crystallography studies revealed key binding motifs, enabling researchers to optimize the compound's pharmacokinetic properties. These advancements have paved the way for Phase I clinical trials, which are currently underway to evaluate its safety and tolerability in humans.

In addition to its anticancer properties, EYA2 inhibitor 9987 has shown promise in other therapeutic areas. A 2024 study in *Nature Chemical Biology* reported its potential application in treating fibrotic diseases, where EYA2-mediated signaling contributes to tissue scarring. This dual therapeutic potential underscores the versatility of 1384864-80-5 and its relevance across multiple disease contexts.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability require further optimization to enhance its clinical utility. Additionally, resistance mechanisms in cancer cells, such as upregulation of alternative DNA repair pathways, necessitate combination therapies with other targeted agents. Ongoing research aims to address these limitations through structural modifications and combinatorial approaches.

In conclusion, EYA2 inhibitor 9987 (1384864-80-5) represents a significant advancement in targeted cancer therapy and beyond. Its unique mechanism of action, coupled with growing preclinical and clinical evidence, positions it as a compelling candidate for future drug development. Continued research will be essential to fully realize its therapeutic potential and overcome existing challenges.